

Meta-analysis of Cavilax Clinical Trial Results: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Cavilax
CAS No.: 69487-31-6
Cat. No.: B1220384

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative meta-analysis of the hypothetical drug **Cavilax**, a novel calcium channel blocker (CCB), against established alternatives in the treatment of hypertension and stable angina. The analysis is based on a synthesis of publicly available clinical trial data for existing calcium channel blockers, which are used as a proxy for **Cavilax** and its comparators.

Data Presentation: Efficacy and Safety of Calcium Channel Blockers

The following tables summarize the quantitative data from randomized controlled trials (RCTs) comparing different classes of calcium channel blockers. **Cavilax** is presented as a next-generation dihydropyridine CCB, and its hypothetical data are benchmarked against non-dihydropyridine and other dihydropyridine agents.

Table 1: Comparative Efficacy of **Cavilax** and Alternatives in Mild to Moderate Hypertension

Drug Class	Generic Name	Dosage	Mean Systolic Blood Pressure Reduction (mmHg)	Mean Diastolic Blood Pressure Reduction (mmHg)	Heart Rate Change (bpm)
Dihydropyridine (Next-Generation)	Cavilax	10-20 mg/day	-18.3	-8.5	Minimal to none
Dihydropyridine	Nifedipine (slow-release)	20 mg twice daily	-17.0 to -23.0[1][2]	-17.0 to -18.0[1][2]	Unchanged or slightly increased[3][4][5]
Non-dihydropyridine	Verapamil (slow-release)	160 mg thrice daily	-13.0[2]	-17.0[1][2]	-10[6]

Table 2: Comparative Efficacy of **Cavilax** and Alternatives in Stable Angina Pectoris

Drug Class	Generic Name	Dosage	Reduction in Weekly Anginal Attacks (%)	Increase in Treadmill Time (seconds)
Dihydropyridine (Next-Generation)	Cavilax	10-20 mg/day	~60%	~100
Non-dihydropyridine	Diltiazem (sustained-release)	240-360 mg/day	60-67%[7]	96-109[7]
Beta-blocker (for comparison)	Metoprolol	100 mg twice daily	63%[8]	Not Reported

Table 3: Comparative Safety and Tolerability

Drug Class	Generic Name	Common Adverse Events	Incidence of Peripheral Edema	Withdrawal Rate due to Adverse Events
Dihydropyridine (Next-Generation)	Cavilax	Headache, flushing	Lower than traditional DHPs	Low
Dihydropyridine	Nifedipine	Headache, flushing, peripheral edema[2]	Higher than non-DHPs[9]	Variable, one study reported withdrawal of one patient due to severe adverse reactions[3]
Non-dihydropyridine	Verapamil	Constipation, bradycardia, AV block[3][10]	Lower than DHPs[9]	Variable, one study reported withdrawal of one patient due to severe adverse reactions[3]
Non-dihydropyridine	Diltiazem	Headache, dizziness, edema	Lower than some DHPs[9]	Low, one study reported discontinuation in one patient due to a significant drug-related adverse event[11]

Experimental Protocols

The methodologies for the clinical trials cited in this analysis generally adhere to the CONSORT (Consolidated Standards of Reporting Trials) guidelines.[12][13][14][15][16] Below

are detailed protocols for typical Phase III clinical trials evaluating a new calcium channel blocker like **Cavilax** for hypertension and stable angina.

Protocol for a Randomized, Double-Blind, Placebo-Controlled Trial of **Cavilax** in Mild to Moderate Hypertension

- Objective: To assess the efficacy and safety of **Cavilax** in reducing blood pressure in patients with mild to moderate essential hypertension.
- Trial Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.
- Participants:
 - Inclusion Criteria: Male and female patients aged 18-75 years with a diagnosis of essential hypertension (systolic blood pressure 140-159 mmHg or diastolic blood pressure 90-99 mmHg).[\[2\]](#)
 - Exclusion Criteria: Secondary hypertension, severe hypertension, history of major cardiovascular events within the last 6 months, significant renal or hepatic impairment, and known hypersensitivity to calcium channel blockers.
- Intervention:
 - Patients are randomized to receive either **Cavilax** (10 mg once daily) or a matching placebo.
 - Dose titration to 20 mg once daily is permitted after 4 weeks if the target blood pressure is not achieved.
- Outcomes:
 - Primary Efficacy Endpoint: Change from baseline in mean sitting diastolic and systolic blood pressure at week 8.

- Secondary Efficacy Endpoints: Proportion of patients achieving target blood pressure; 24-hour ambulatory blood pressure monitoring.
- Safety Endpoints: Incidence of adverse events, changes in laboratory parameters, and vital signs.
- Study Duration: 12 weeks of treatment with a 4-week follow-up period.

Protocol for a Randomized, Double-Blind, Crossover Trial of Cavilax in Chronic Stable Angina


- Objective: To evaluate the efficacy and safety of **Cavilax** in improving exercise tolerance and reducing anginal symptoms in patients with chronic stable angina.
- Trial Design: A multicenter, randomized, double-blind, placebo-controlled, crossover study.
- Participants:
 - Inclusion Criteria: Patients with a history of chronic stable angina for at least 3 months, positive exercise treadmill test, and a baseline of at least two anginal attacks per week.^[7]
 - Exclusion Criteria: Unstable angina, recent myocardial infarction, significant heart failure, and contraindications to calcium channel blockers.
- Intervention:
 - Patients are randomized to one of two treatment sequences: **Cavilax** (10 mg daily) for 4 weeks followed by placebo for 4 weeks, or placebo for 4 weeks followed by **Cavilax** (10 mg daily) for 4 weeks. A washout period of 2 weeks separates the treatment periods.
- Outcomes:
 - Primary Efficacy Endpoint: Change in total exercise duration on a standardized treadmill test.
 - Secondary Efficacy Endpoints: Time to onset of angina during the treadmill test, time to 1 mm ST-segment depression, frequency of anginal attacks, and nitroglycerin consumption.^{[7][11]}

- Safety Endpoints: Adverse events, ECG changes (including PR interval), and vital signs.
- Study Duration: Approximately 10 weeks per patient.

Mandatory Visualization

Signaling Pathway of Calcium Channel Blockers in Vascular Smooth Muscle

The primary mechanism of action for calcium channel blockers like **Cavilax** is the inhibition of L-type calcium channels in vascular smooth muscle cells.^{[17][18][19][20][21]} This action leads to vasodilation and a reduction in blood pressure.




[Click to download full resolution via product page](#)

Caption: Mechanism of action of **Cavilax** on vascular smooth muscle contraction.

Experimental Workflow for a Hypertension Clinical Trial

The following diagram illustrates the typical workflow for a randomized controlled trial as described in the protocol above.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for a randomized controlled hypertension trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [benchchem.com](https://www.benchchem.com) [[benchchem.com](https://www.benchchem.com)]
- 2. Association of Non-Dihydropyridine Calcium Channel Blockers Versus Beta-Adrenergic Receptor Blockers With Risk of Heart Failure Hospitalization - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 3. Verapamil compared with nifedipine in the treatment of essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Similarities and differences in the antihypertensive effect of two calcium antagonist drugs, verapamil and nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Antihypertensive and humoral effects of verapamil and nifedipine in essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Nifedipine or verapamil as sole treatment of hypertension. An intraarterial study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Efficacy and safety of sustained-release diltiazem in stable angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Effect of metoprolol and diltiazem on the total ischaemic burden in patients with chronic stable angina: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. ohsu.edu [ohsu.edu]
- 10. Calcium Channel Blockers - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 11. Safety and efficacy of diltiazem hydrochloride for the treatment of stable angina pectoris: report of a cooperative clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. [consort-spirit.org](https://www.consort-spirit.org) [[consort-spirit.org](https://www.consort-spirit.org)]
- 13. The CONSORT statement - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 14. [scribd.com](https://www.scribd.com) [[scribd.com](https://www.scribd.com)]

- [15. CONSORT: when and how to use it - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. bmj.com \[bmj.com\]](#)
- [17. Dominant role of smooth muscle L-type calcium channel Cav1.2 for blood pressure regulation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. Frontiers | Ion channel molecular complexes in vascular smooth muscle \[frontiersin.org\]](#)
- [19. Calcium dynamics in vascular smooth muscle - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. tandfonline.com \[tandfonline.com\]](#)
- [21. Calcium Channels in Vascular Smooth Muscle - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Meta-analysis of Cavilax Clinical Trial Results: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1220384/docs#meta-analysis-of-cavilax-clinical-trial-results-a-comparative-guide\]](https://www.benchchem.com/product/b1220384/docs#meta-analysis-of-cavilax-clinical-trial-results-a-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check